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Compound of Interest

Compound Name: Trk-IN-19

Cat. No.: B12395496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of working

solutions of Trk-IN-19, a potent inhibitor of Tropomyosin receptor kinase (Trk). The protocols

outlined below are intended for research use only.

Introduction
Trk-IN-19 is a potent inhibitor of Trk kinases, with IC₅₀ values of 1.1 nM and 5.3 nM for TRKA

and its G595R mutant, respectively[1][2]. Accurate preparation of Trk-IN-19 solutions is critical

for achieving reliable and reproducible results in various experimental settings, including cell-

based assays and preclinical studies. This document provides detailed protocols for the

preparation of stock and working solutions, along with essential data on solubility, stability, and

safety.

Mechanism of Action: Trk Signaling Pathway
Tropomyosin receptor kinases (TrkA, TrkB, and TrkC) are receptor tyrosine kinases activated

by neurotrophins such as Nerve Growth Factor (NGF) and Brain-Derived Neurotrophic Factor

(BDNF)[3][4]. Upon ligand binding, Trk receptors dimerize and autophosphorylate, initiating

downstream signaling cascades. These pathways, including the Ras/MAPK, PI3K/AKT, and

PLC-γ pathways, are crucial for regulating neuronal survival, proliferation, and differentiation[5]

[6]. Trk-IN-19 acts as an ATP-competitive inhibitor, blocking the kinase activity of Trk receptors

and thereby inhibiting these signaling cascades.
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Caption: Trk signaling pathway inhibited by Trk-IN-19.

Quantitative Data Summary
All quantitative data for Trk-IN-19 are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₂₂H₂₆FN₅O₂ [2]

Molecular Weight 411.47 g/mol [2]

IC₅₀ (TRKA) 1.1 nM [1][2]

IC₅₀ (TRKAG595R) 5.3 nM [1][2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2][6][7]

Stock Solution Storage
-20°C for up to 1 month, -80°C

for up to 1 year
[2]

Solid Compound Storage
Store at -20°C for up to 3

years
[2]

Experimental Protocols
Materials and Equipment

Trk-IN-19 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile polypropylene microcentrifuge tubes

Vortex mixer

Calibrated precision balance

Pipettes and sterile filter tips

Appropriate cell culture medium or buffer (e.g., PBS, saline)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Trk-IN-19 is a potent compound with unknown toxicological properties. Handle with care.
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Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood to avoid inhalation of the powder.

DMSO is a powerful solvent that can facilitate the absorption of chemicals through the skin.

Avoid direct contact.

Refer to the Safety Data Sheet (SDS) for DMSO and follow all institutional safety guidelines.

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro experiments.

Pre-weighing Preparation:

Allow the vial of Trk-IN-19 powder to equilibrate to room temperature for at least 15

minutes before opening to prevent moisture condensation.

Calculate the required mass of Trk-IN-19 using the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (L) × Molecular Weight (

g/mol )

Example for 1 mL of 10 mM solution: Mass (mg) = 10 mM × 0.001 L × 411.47 g/mol = 4.11

mg

Weighing the Compound:

Carefully weigh the calculated amount of Trk-IN-19 powder using a precision balance and

place it into a sterile microcentrifuge tube.

Dissolution:
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Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the powder.

Example: To make a 10 mM solution with 4.11 mg of Trk-IN-19, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (37°C) for 5-10 minutes may aid dissolution if

necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year)[2].

Protocol for Preparing a Working Solution
The stock solution must be further diluted to the final working concentration using an

appropriate aqueous buffer or cell culture medium.

Thawing the Stock Solution:

Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Serial Dilution:

Perform serial dilutions to reach the desired final concentration. It is crucial that the final

concentration of DMSO in the working solution is low (typically ≤ 0.1%) to avoid solvent-

induced cellular toxicity.

Example: Preparing 1 mL of a 100 nM working solution:
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Step A (Intermediate Dilution): Dilute the 10 mM stock solution 1:100. Add 10 µL of the

10 mM stock to 990 µL of cell culture medium. This results in a 100 µM intermediate

solution.

Step B (Final Dilution): Dilute the 100 µM intermediate solution 1:1000. Add 1 µL of the

100 µM solution to 999 µL of cell culture medium. This results in the final 100 nM

working solution with a final DMSO concentration of 0.001%.

Application:

Use the freshly prepared working solution immediately for your experiments. Do not store

aqueous working solutions for extended periods[7].

Workflow Visualization
The following diagram illustrates the logical workflow for preparing the Trk-IN-19 working

solution.
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Caption: Workflow for preparing Trk-IN-19 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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